Cas no 412019-00-2 (Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate)
412019-00-2 structure
Product Name:Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate
CAS No:412019-00-2
Molecular Formula:C12H18O4
Molecular Weight:226.268924236298
CID:4714007
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate Properties
Names and Identifiers
-
- ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate
- (4,4-Dimethyl-2-oxo-cyclohexyl)-oxo-acetic acid ethyl ester
-
- InChIKey： PVDZUTCSPFWTCE-UHFFFAOYSA-N
- Inchi： 1S/C12H18O4/c1-4-16-11(15)10(14)8-5-6-12(2,3)7-9(8)13/h8H,4-7H2,1-3H3
- SMILES： O=C1C(C(C(=O)OCC)=O)CCC(C)(C)C1
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Rotatable Bond Count: 4
- Heavy Atom Count: 16
- Complexity: 317
- Topological Polar Surface Area: 60.4
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AI50050-1mg |
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate |
412019-00-2 | 1mg |
$73.00 | 2024-04-20 | ||
| CHENG DOU FEI BO YI YAO Technology Co., Ltd. | FC10676-10g |
ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate |
412019-00-2 | 95% | 10g |
$1150 | 2023-09-07 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1735546-1g |
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate |
412019-00-2 | 98% | 1g |
￥2198.00 |
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate Suppliers
Shanghai chemsoon Biotechnology Co., Ltd
Audited Supplier
(CAS:412019-00-2)
MR./MRS.:ZHAO JING LI
Phone:17558870519
Email:sales02@chemsoon.com
Ethyl 2-(4,4-dimethyl-2-oxocyclohexyl)-2-oxoacetate Related Literature
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E. A. Ticianelli,V. Climent,J. M. Feliu Chem. Sci., 2012,3, 3063-3070
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Lingju Meng,Shicheng Fan,Seyed Milad Mahpeykar,Xihua Wang Nanoscale, 2017,9, 1257-1262
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C. Zhong,W. B. Hu,Y. F. Cheng J. Mater. Chem. A, 2013,1, 3216-3238
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Brendan M. Leung,Sasha Cai Lesher-Perez,Toshiki Matsuoka Biomater. Sci., 2015,3, 336-344
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Xufang Qian,Minjun Chen,Jianwei Fan,Hua Kun Liu,Wei-xian Zhang RSC Adv., 2014,4, 48676-48681
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Leilei Du,Xu Hou,Debbie Berghus,Lars Frankenstein,Richard Schmuch,Jun Wang,Elie Paillard,Tobias Placke J. Mater. Chem. A, 2023,11, 3663-3672
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Zhanhua Zhang,Zhenyu Zhao,Qingxuan Fang,Ruohong Qiao,Tong Zhang Environ. Sci.: Processes Impacts, 2023,25, 44-55
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Lihong Jiang,Ran Pang,Da Li,Chengyu Li,Su Zhang Dalton Trans., 2015,44, 17241-17250
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Matthew L. Smith,Timothy J. White,Richard A. Vaia Soft Matter, 2014,10, 1400-1410
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